4-(Trifluoromethoxy)benzene-1,2-diamine dihydrochloride
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Overview
Description
4-(Trifluoromethoxy)benzene-1,2-diamine is a fluorinated organic building block used in the preparation of agrochemical and pharmaceutical products .
Synthesis Analysis
The synthesis of 4-(Trifluoromethoxy)benzene-1,2-diamine involves several steps. It has been used in the synthesis of inhibitors of Caspase-6, a cysteine protease that has been linked with the onset of neurodegeneration . It can also be prepared from 4-chloro-1-(trifluoromethoxy)benzene via hydrogenolysis .Molecular Structure Analysis
The molecular structure of 4-(Trifluoromethoxy)benzene-1,2-diamine is represented by the InChI code:1S/C7H7F3N2O/c8-7(9,10)13-4-1-2-5(11)6(12)3-4/h1-3H,11-12H2
. The molecular weight of the compound is 192.14 . Chemical Reactions Analysis
The chemical reactions involving 4-(Trifluoromethoxy)benzene-1,2-diamine are complex and varied. It has been used in the synthesis of inhibitors of Caspase-6 , and quinoline derivatives for the treatment of inflammatory disorders .Physical And Chemical Properties Analysis
4-(Trifluoromethoxy)benzene-1,2-diamine is a liquid at room temperature . It has a melting point of over 110 degrees Celsius . The compound has a flash point of 106-108/5mm .Scientific Research Applications
- Caspase-6 is a cysteine protease associated with neurodegeneration. Researchers have used 4-(Trifluoromethoxy)benzene-1,2-diamine in the synthesis of inhibitors targeting Caspase-6. These inhibitors may hold promise for therapeutic interventions related to neurodegenerative diseases .
- Quinoline derivatives containing this compound have been investigated for their potential as anti-inflammatory agents. By modifying the structure around the 4-(Trifluoromethoxy)benzene-1,2-diamine core, scientists aim to develop novel drugs to combat inflammatory disorders .
- The unique trifluoromethoxy group in this compound makes it interesting for materials science applications. Researchers explore its use in designing functional materials, such as polymers, catalysts, or sensors .
- 4-(Trifluoromethoxy)benzene-1,2-diamine serves as a versatile building block in organic synthesis. Chemists can incorporate it into complex molecules, creating diverse chemical libraries for drug discovery or other applications .
- Scientists investigate the photophysical properties of this compound, including its absorption and emission spectra. Such studies contribute to our understanding of its behavior in different environments and guide its potential applications in optoelectronic devices .
- The amino groups in 4-(Trifluoromethoxy)benzene-1,2-diamine allow it to coordinate with metal ions. Researchers explore its role as a ligand in coordination complexes, which can have applications in catalysis, sensing, and molecular recognition .
Caspase-6 Inhibitors
Anti-Inflammatory Agents
Materials Science
Organic Synthesis
Photophysical Studies
Coordination Chemistry
Safety and Hazards
Future Directions
The future directions of 4-(Trifluoromethoxy)benzene-1,2-diamine research are promising. It has been used in the synthesis of inhibitors of Caspase-6, a cysteine protease that has been linked with the onset of neurodegeneration , and quinoline derivatives for the treatment of inflammatory disorders . This suggests potential applications in the development of new pharmaceuticals and agrochemicals.
properties
IUPAC Name |
4-(trifluoromethoxy)benzene-1,2-diamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F3N2O.2ClH/c8-7(9,10)13-4-1-2-5(11)6(12)3-4;;/h1-3H,11-12H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVDGHCYFJDVPMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC(F)(F)F)N)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9Cl2F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Trifluoromethoxy)benzene-1,2-diamine dihydrochloride | |
CAS RN |
97963-69-4 |
Source
|
Record name | 4-(trifluoromethoxy)benzene-1,2-diamine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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